Cyclopropyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone

• IUPAC Name: cyclopropyl-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H23NO3/c20-17(16-5-6-16)15-3-1-14(2-4-15)13-19-9-7-18(8-10-19)21-11-12-22-18/h1-4,16H,5-13H2
• InChI Key: HXKOVXZNBVBYCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=CC=C(C=C2)CN3CCC4(CC3)OCCO4
• Molecular Formula: C18H23NO3
• DSSTOX Substance ID: DTXSID40642887
• Molecular Weight: 301.4 g/mol
• CAS RN: 898758-55-9

Description

“Cyclopropyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone” is a chemical compound with the molecular formula C18H23NO3. It has a molecular weight of 301.39. The compound is also known by its IUPAC name, cyclopropyl [4- (1,4-dioxa-8-azaspiro [4.5]dec-8-ylmethyl)phenyl]methanone.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H23NO3/c20-17(16-5-6-16)15-3-1-14(2-4-15)13-19-9-7-18(8-10-19)21-11-12-22-18/h1-4,16H,5-13H2. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Spirocyclic Compounds : The chemical serves as a precursor or an intermediate in the synthesis of complex spirocyclic compounds. Such syntheses are crucial in developing new organic molecules with potential applications in pharmaceuticals and materials science (Becker & Flynn, 1992).

• Crystal Structure Analysis : Studies have been conducted to understand the crystal structures of compounds similar to Cyclopropyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone. Such research provides insights into the molecular geometry and potential reactivity of these compounds (Niwayama et al., 1996).

• Stereochemical Aspects : Research into the stereocontrolled preparation of certain compounds shows the relevance of such chemicals in creating stereochemically complex structures, which are important in drug development and synthetic chemistry (Overman & Rishton, 2003).

Catalysis and Reaction Mechanisms

• Catalytic Applications : Some studies focus on the use of related cyclopropyl ketones in nickel-catalyzed reactions, demonstrating the role of these compounds in facilitating complex organic transformations (Ogoshi et al., 2006).

• Reaction Pathway Studies : Understanding the thermal and photochemical behavior of cyclopropyl ethers can lead to the discovery of new reaction pathways and mechanisms, which are essential in organic synthesis and material science (Biggs & Swenton, 1992).

Application in Drug Discovery

• Drug Discovery Scaffolds : Research into the synthesis of 6-Azaspiro[4.3]alkanes from cyclopropyl ketones highlights the potential of such compounds in creating innovative scaffolds for drug discovery (Chalyk et al., 2017).

• Antiviral Activity : Spirothiazolidinone derivatives, which can be synthesized using similar spirocyclic ketones, have been evaluated for their antiviral activity, demonstrating the medical applications of these compounds (Apaydın et al., 2020).